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Compound of Interest

Compound Name: 2-Bromobutane-D9

Cat. No.: B586262 Get Quote

2-Bromobutane-D9 is the deuterated isotopologue of 2-bromobutane. In scientific research,

particularly in pharmaceutical development and metabolic studies, deuterated compounds

serve as invaluable tools. They are frequently used as internal standards in mass

spectrometry-based quantitative analysis or as tracers to elucidate metabolic pathways, owing

to their mass shift and chemical behavior that is nearly identical to their non-deuterated

counterparts.

It is a standard and critical assumption in chemical safety that the macroscopic hazard profile of

a deuterated compound is virtually identical to that of its unlabeled analogue.[1] The

substitution of hydrogen with deuterium does not significantly alter properties like flammability,

corrosivity, or reactivity.[1] Therefore, this guide is grounded in the established safety data for

2-bromobutane, providing a robust framework for the safe handling of its D9 variant.

This guide is designed to move beyond a simple recitation of safety data, providing a deep,

causal understanding of the hazards and the rationale behind each safety protocol. By

understanding why a procedure is necessary, laboratory personnel can cultivate a more

profound and adaptable culture of safety.

Section 1: Comprehensive Hazard Profile & Risk
Assessment
2-Bromobutane-D9 must be treated as a hazardous substance, primarily characterized by its

high flammability and potential for causing severe skin and eye damage.[2][3] A thorough risk
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assessment is the cornerstone of safe laboratory practice.

Flammability Hazards
2-Bromobutane is a highly flammable liquid and vapor (GHS Flammable Liquid Category 2).[2]

[4] The fundamental reason for this is its low flash point, which is approximately 21°C (70°F).[3]

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in the

air. Since this temperature is below typical room temperature, the compound can generate

sufficient vapors to form a flammable mixture under standard laboratory conditions.

Several factors exacerbate this risk:

Vapor Density: The vapors of 2-bromobutane are heavier than air and can travel

considerable distances along floors or benchtops to a source of ignition and "flash back".[4]

[5]

Explosive Limits: The Lower Explosive Limit (LEL) is 2.6% and the Upper Explosive Limit

(UEL) is 6.6% by volume in air.[3] Any concentration of vapor between these two values can

ignite explosively.

Static Discharge: The act of pouring or transferring the liquid can generate static electricity,

which can serve as an ignition source.[2][6]

Health Hazards
The primary health risks associated with 2-bromobutane are corrosive damage and irritation.[2]

Skin and Eye Damage: The compound is classified as causing severe skin burns and eye

damage (GHS Category 1).[2][7] Contact with the liquid can lead to immediate irritation,

redness, and potentially severe chemical burns.[5] The causality stems from the compound's

ability to disrupt cell membranes and denature proteins upon contact.

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation, leading to

coughing and wheezing.[3][5] High concentrations of vapor can have narcotic effects,

causing symptoms like headache, dizziness, nausea, and loss of coordination.[5][8]

Ingestion: While less common in a laboratory setting, ingestion can cause severe damage to

the gastrointestinal tract.[7]
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Reactivity and Stability
2-Bromobutane-D9 is stable under recommended storage conditions but is reactive with

certain classes of chemicals.[3]

Incompatible Materials: It can react violently with strong oxidizing agents and strong bases.

[2][3] Contact with these materials must be strictly avoided.

Hazardous Decomposition: When heated to decomposition, such as in a fire, it will emit toxic

and corrosive fumes, including carbon oxides (CO, CO₂) and hydrogen bromide (HBr).[3][4]

Hydrogen bromide is a highly corrosive gas that can cause severe respiratory damage.

Section 2: Exposure Controls and Personal
Protection
A multi-layered approach, combining engineering controls and Personal Protective Equipment

(PPE), is essential to minimize exposure and ensure safety.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the hazard from the operator.

Chemical Fume Hood: All handling of 2-Bromobutane-D9, including weighing, transferring,

and use in reactions, must be conducted inside a certified chemical fume hood.[3] This

provides the necessary ventilation to prevent the accumulation of flammable or harmful

vapors in the breathing zone of the user.

Ventilation: The laboratory should be equipped with general ventilation that ensures several

air changes per hour, preventing the buildup of vapors in the general lab space.[4]

Grounding and Bonding: To mitigate the risk of ignition from static discharge, all metal

containers and equipment used for transferring the liquid must be properly grounded and

bonded.[2][6]

Source of Ignition Control: All potential ignition sources—such as open flames, hot plates,

and non-explosion-proof electrical equipment—must be removed from the area where the
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compound is handled and stored.[3][9] Use only non-sparking tools when opening or

handling containers.[2]

Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly. Ensure a clear path to this equipment from the handling area.[2]

Personal Protective Equipment (PPE): The Last Line of
Defense
PPE is critical for protecting against accidental splashes or unforeseen exposures.

Protection Type Specification Rationale & Citation

Eye/Face Protection
Safety goggles with side

shields or a face shield.

Protects against splashes to

the eyes, which can cause

severe, irreversible damage.

Standard EN166 or OSHA

1910.133 compliant.[2][4]

Hand Protection
Chemical-resistant gloves

(e.g., Viton®, Barrier®).

Must be tested according to

EN 374. Breakthrough time

should be considered for the

specific task duration. Nitrile

may offer limited splash

protection but is not suitable

for prolonged contact.[4]

Skin/Body Protection
Flame-retardant lab coat and

closed-toe shoes.

Provides a barrier against skin

contact and offers protection in

the event of a flash fire.[4] For

larger quantities, a chemical-

resistant apron or suit may be

necessary.[5]

Respiratory Protection
Not typically required when

using a fume hood.

If engineering controls fail or

for emergency response, a

NIOSH-approved respirator

with an organic vapor (OV)

cartridge is necessary.[3]
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Section 3: Protocols for Safe Handling, Storage, and
Disposal
Adherence to standardized protocols is non-negotiable for mitigating the risks associated with

2-Bromobutane-D9.

Step-by-Step Handling Protocol
Preparation: Before starting, ensure the chemical fume hood is operational and the sash is at

the appropriate height. Clear the workspace of all unnecessary items and potential ignition

sources.

PPE Donning: Put on all required PPE as specified in the table above.

Container Inspection: Visually inspect the container for any signs of damage or leaks before

moving it into the fume hood.

Grounding: If transferring more than a small quantity, ensure the receiving and dispensing

containers are bonded and grounded.[6]

Aliquotting: Perform all transfers slowly and carefully to minimize splashing and vapor

generation. Use a properly functioning pipette or a funnel for transfers between containers.

Reaction Setup: If using in a reaction, ensure the apparatus is secure and that any heating is

done via a heating mantle or oil bath, not an open flame.

Post-Handling: Tightly seal the container immediately after use. Wipe down the work surface

within the fume hood with an appropriate solvent.

PPE Doffing: Remove PPE carefully, avoiding contact with any potentially contaminated

surfaces. Wash hands thoroughly with soap and water after work is complete.[4]

Storage Protocol
Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[3][9] The

recommended storage temperature is between 15–25°C.[4]

Container: Keep the container tightly closed and properly labeled.[4][6]
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Segregation: Store away from incompatible materials, particularly strong oxidizing agents

and bases.[3][4]

Ignition Sources: The storage area must be free of any potential sources of ignition.[6]

Waste Disposal Protocol
Collection: Collect waste 2-Bromobutane-D9 and any contaminated materials (e.g., pipette

tips, absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste

container.

Disposal: Dispose of the waste through a licensed professional waste disposal service,

following all local, state, and federal regulations.[3] Do not dispose of it down the drain.[1]

Section 4: Emergency Response Workflows
Rapid and correct response during an emergency can significantly reduce injury and damage.

Personnel Exposure Response
The following diagram outlines the immediate steps to take in the event of personnel exposure.
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Personnel Exposure Occurs

Identify Route of Exposure

Skin Contact

 Skin

Eye Contact

 Eyes

Inhalation

 Inhalation

Immediately flush with water for 15+ min.
Remove contaminated clothing.

Seek medical attention. [6]

Immediately flush with eyewash for 15+ min.
Hold eyelids open.

Seek immediate medical attention. [5]

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention. [2]

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Decision workflow for first aid response to personnel exposure.

Spill Response Protocol
The appropriate response to a spill depends on its size and location.
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Spill Occurs

Assess Spill Size & Location

Small Spill
(<100 mL, in fume hood)

 Small

Large Spill
(>100 mL or outside hood)

 Large

Alert others in the immediate area.
Remove ignition sources.

Absorb with inert material (sand, vermiculite).
Collect in sealed waste container.

Decontaminate area. [2]

Alert everyone and evacuate the lab.
Activate fire alarm if necessary.

Close lab doors.
Contact emergency response team.

Do not attempt to clean up. [2]

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

Fire Response
If the fire is small and contained (e.g., in a beaker) and you are trained, use a dry chemical,

CO₂, or alcohol-resistant foam extinguisher.[4][5] Do not use a water jet, as it can spread the

flammable liquid and the fire.[4]

For any larger fire, or if you are not comfortable, immediately activate the fire alarm and

evacuate the area.

Close all doors behind you to contain the fire.
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Inform emergency responders that a flammable liquid is involved and provide them with the

SDS.

Section 5: Physicochemical Data for Experimental
Design
Understanding the physical properties of 2-Bromobutane-D9 (assumed to be similar to the

unlabeled compound) is crucial for planning experiments.

Property Value Reference

Molecular Formula C₄D₉Br [3]

Appearance
Colorless to pale-yellow liquid

with a pleasant odor
[8][10]

Boiling Point 91 °C / 196 °F [2]

Melting Point -112 °C / -170 °F [2]

Flash Point 21 °C / 70 °F [3]

Density ~1.25 g/mL at 25°C [8]

Vapor Pressure 57 mmHg at 25°C [8]

Solubility
Insoluble in water; soluble in

alcohol and ether
[8]

Autoignition Temp. 265 °C / 509 °F [3]

Explosive Limits LEL: 2.6%, UEL: 6.6% [3]

Conclusion
2-Bromobutane-D9 is a valuable research tool, but its hazardous properties demand rigorous

adherence to safety protocols. A foundational understanding of its flammability, corrosivity, and

reactivity is paramount. By implementing robust engineering controls, utilizing appropriate

personal protective equipment, and following standardized procedures for handling, storage,
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and emergency response, researchers can effectively mitigate the risks. Safety is not merely a

checklist; it is a mindset grounded in scientific understanding and proactive risk management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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